Cas no 477855-01-9 (2-{(E)-2-(Diethylamino)-1,3-thiazol-5-ylmethylidene}-1-hydrazinecarbothioamide)

• Product Name: 2-{(E)-2-(Diethylamino)-1,3-thiazol-5-ylmethylidene}-1-hydrazinecarbothioamide
• CAS No: 477855-01-9
• CID: 4652500
• Update Time: 2025-06-15

2-{(E)-2-(Diethylamino)-1,3-thiazol-5-ylmethylidene}-1-hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-{(E)-2-(Diethylamino)-1,3-thiazol-5-ylmethylidene}-1-hydrazinecarbothioamide

Additional information on 2-{(E)-2-(Diethylamino)-1,3-thiazol-5-ylmethylidene}-1-hydrazinecarbothioamide

Professional Introduction to Compound with CAS No. 477855-01-9 and Product Name: 2-{(E)-2-(Diethylamino)-1,3-thiazol-5-ylmethylidene}-1-hydrazinecarbothioamide

Compound with the CAS number 477855-01-9 and the product name 2-{(E)-2-(Diethylamino)-1,3-thiazol-5-ylmethylidene}-1-hydrazinecarbothioamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a thiazole core, which is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. The presence of an (E)-alkene moiety and a hydrazinecarbothioamide functional group further enhances its chemical complexity and pharmacological profile.

The thiazole ring in this molecule is particularly noteworthy, as it is a core structure found in numerous bioactive compounds, including antibiotics, antifungals, and anti-inflammatory agents. The diethylamino substituent attached to the thiazole ring introduces basicity, which can be crucial for interactions with acidic biological targets such as enzymes and receptors. This feature makes the compound a promising candidate for drug development, particularly in the context of modulating enzyme activity and receptor binding.

The (E)-alkene double bond in the molecular structure contributes to the compound's electronic properties and can influence its interactions with biological targets. Alkenes are often involved in π-stacking interactions, which can play a role in protein-ligand binding. Additionally, the hydrazinecarbothioamide moiety is a versatile functional group that can participate in various chemical reactions, including condensation reactions with carbonyl compounds and nucleophilic additions. This functionality makes the compound a valuable intermediate in synthetic chemistry and drug discovery.

Recent research has highlighted the importance of heterocyclic compounds in drug development. Studies have demonstrated that thiazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in this compound's structure suggests potential interactions with multiple biological targets, making it an attractive candidate for further investigation.

In particular, the combination of the thiazole ring, diethylamino substituent, and hydrazinecarbothioamide group creates a molecular entity with unique chemical and biological properties. This compound has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, preliminary studies have suggested that it may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. These findings are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the (E)-alkene moiety requires careful control over reaction conditions to ensure high stereoselectivity. Similarly, the incorporation of the hydrazinecarbothioamide group necessitates precise functionalization strategies to avoid unwanted side reactions. These synthetic challenges highlight the complexity of developing novel pharmaceutical compounds and underscore the importance of innovative synthetic methodologies.

Advances in computational chemistry have also played a significant role in understanding the pharmacological properties of this compound. Molecular modeling studies have been used to predict how this molecule might interact with biological targets such as enzymes and receptors. These simulations provide valuable insights into binding affinities, binding modes, and potential side effects. By leveraging computational tools, researchers can accelerate the drug discovery process and prioritize compounds for experimental validation.

The potential therapeutic applications of this compound are broad and span multiple disease areas. For example, its structural features suggest that it may have utility as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, its ability to interact with enzymes involved in cancer metabolism makes it a promising candidate for oncology research. Furthermore, its heterocyclic core is reminiscent of molecules known to exhibit antimicrobial properties, opening up possibilities for applications in infectious disease treatment.

Future research directions include optimizing the synthesis of this compound to improve yield and scalability while maintaining high purity standards. Additionally, more extensive biological testing will be necessary to fully elucidate its pharmacological profile. Preclinical studies will be essential to assess its safety profile and efficacy in vivo before considering clinical trials. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in realizing the full potential of this molecule.

The development of novel pharmaceuticals relies on interdisciplinary collaboration and innovation across multiple scientific disciplines. The study of compounds like 2-{(E)-2-(Diethylamino)-1,3-thiazol-5-ylmethylidene}-1-hydrazinecarbothioamide exemplifies how advances in synthetic chemistry can lead to new therapeutic agents with significant clinical impact. By continuing to explore the structural diversity and biological activities of heterocyclic molecules like this one, researchers can uncover new treatments for a variety of diseases.